Cas no 16775-67-0 (1,4-Dithiaspiro[4.11]hexadecane)

• Product name: 1,4-Dithiaspiro[4.11]hexadecane
• CAS No: 16775-67-0
• MF: C₁₄H₂₆S₂
• MW: 258.486241817474
• CID: 121881
• PubChem ID: 11832111

1,4-Dithiaspiro[4.11]hexadecane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiaspiro[4.11]hexadecane
• 1,4-Dithiaspiro(4,11)-hexadecane
• Cyclododecanone (ethane-1,2-diyl)dithioacetal
• 1,4-dithiaspiro[4.11]hexadecan
• DTXSID90474175
• 16775-67-0

• Inchi： InChI=1S/C14H26S2/c1-2-4-6-8-10-14(15-12-13-16-14)11-9-7-5-3-1/h1-13H2
• InChI Key： BSFZPGSAVXOWPF-UHFFFAOYSA-N
• SMILES： S1C2(CCCCCCCCCCC2)SCC1

Computed Properties

• Exact Mass: 258.14778
• Monoisotopic Mass: 258.14759318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0